Cas no 1365272-22-5 (5-bromo-1-cyclopentyl-6-fluorobenzimidazole)

• Product Name: 5-bromo-1-cyclopentyl-6-fluorobenzimidazole
• CAS No: 1365272-22-5
• MF: C₁₂H₁₂BrFN₂
• MW: 283.139485359192
• MDL: MFCD21609574
• CID: 2771789
• PubChem ID: 70699769
• Update Time: 2025-04-21

5-bromo-1-cyclopentyl-6-fluorobenzimidazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-cyclopentyl-6-fluorobenzimidazole
• BS-20718
• 1H-Benzimidazole, 5-bromo-1-cyclopentyl-6-fluoro-
• 5-bromo-1-cyclopentyl-6-fluoro-1H-1,3-benzodiazole
• 5-BROMO-1-CYCLOPENTYL-6-FLUORO-1,3-BENZODIAZOLE
• DTXSID10742883
• MFCD21609574
• 1365272-22-5
• 5-Bromo-1-cyclopentyl-6-fluoro-1H-benzimidazole
• AKOS025394338

• MDL： MFCD21609574
• Inchi： 1S/C12H12BrFN2/c13-9-5-11-12(6-10(9)14)16(7-15-11)8-3-1-2-4-8/h5-8H,1-4H2
• InChI Key： SHUPBRKZTUHLFC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)N=CN2C1CCCC1)F

Computed Properties

• Exact Mass: 282.01700
• Monoisotopic Mass: 282.01679Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 391.5±45.0 °C at 760 mmHg
• Flash Point: 190.6±28.7 °C
• PSA: 17.82000
• LogP: 4.05300
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-bromo-1-cyclopentyl-6-fluorobenzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)